Cas no 136622-16-7 ( )
structure
Product Name:
CAS No:136622-16-7
MF:C4H8O5S
MW:168.168320655823
MDL:MFCD30217077
CID:873119
PubChem ID:12761548
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- MDL: MFCD30217077
- Inchi: 1S/C4H8O5S/c1-3(4(5)6)9-10(2,7)8/h3H,1-2H3,(H,5,6)/t3-/m1/s1
- InChI Key: LFMBKSRGQHUJKP-GSVOUGTGSA-N
- SMILES: S(C)(=O)(=O)O[C@@H](C(=O)O)C
Computed Properties
- Exact Mass: 168.00924453g/mol
- Monoisotopic Mass: 168.00924453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 89Ų
Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1192158-1g |
(R)-2-[(Methylsulfonyl)oxy]propanoic Acid |
136622-16-7 | 95% | 1g |
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| eNovation Chemicals LLC | Y1192158-1g |
(R)-2-[(Methylsulfonyl)oxy]propanoic Acid |
136622-16-7 | 95% | 1g |
$1085 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1192158-1g |
(R)-2-[(Methylsulfonyl)oxy]propanoic Acid |
136622-16-7 | 95% | 1g |
$1085 | 2025-03-01 |
Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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